Cas no 30382-25-3 (L-Glutamine,N-(3,4-dioxo-1,5-cyclohexadien-1-yl)-)

• Product Name: L-Glutamine,N-(3,4-dioxo-1,5-cyclohexadien-1-yl)-
• CAS No: 30382-25-3
• MF: C₁₁H₁₂N₂O₅
• MW: 252.223382949829
• CID: 309447
• PubChem ID: 193125
• Update Time: 2025-04-19

L-Glutamine,N-(3,4-dioxo-1,5-cyclohexadien-1-yl)- Chemical and Physical Properties

Names and Identifiers

• L-Glutamine,N-(3,4-dioxo-1,5-cyclohexadien-1-yl)-
• (2S)-5-amino-2-[(3,4-dioxocyclohexa-1,5-dien-1-yl)amino]-5-oxopentanoic acid
• 30382-25-3
• DTXSID10952728
• N-(3,4-Dioxocyclohexa-1,5-dien-1-yl)-5-hydroxy-5-iminonorvaline
• gamma-L-Glutaminyl-3,4-benzoquinone
• CHEBI:220636

• Inchi： 1S/C11H12N2O5/c12-10(16)4-2-7(11(17)18)13-6-1-3-8(14)9(15)5-6/h1,3,5,7,13H,2,4H2,(H2,12,16)(H,17,18)/t7-/m0/s1
• InChI Key： HDPGCJZQWYUKAO-ZETCQYMHSA-N
• SMILES： OC([C@H](CCC(N)=O)NC1C=CC(C(C=1)=O)=O)=O

Computed Properties

• Exact Mass: 252.07466
• Monoisotopic Mass: 252.074622
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 464
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 127
• XLogP3: -1.1

Experimental Properties

• Density: 1.43
• Boiling Point: 576.3°Cat760mmHg
• Flash Point: 302.4°C
• Refractive Index: 1.594
• PSA: 126.56

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Alpha amino acids